2-amino-7-methyl-4-(2-nitrophenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-7-methyl-4-(2-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• InChI: InChI=1S/C16H11N3O5/c1-8-6-12-14(16(20)23-8)13(10(7-17)15(18)24-12)9-4-2-3-5-11(9)19(21)22/h2-6,13H,18H2,1H3
• InChI Key: CPSDTXIIGFORNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)O1
• Molecular Formula: C16H11N3O5
• Molecular Weight: 325.27 g/mol

Description

“2-amino-7-methyl-4-(2-nitrophenyl)-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile” is a type of heterocyclic compound. It is a very stable 5,6-fused bicyclic 2-amino-4H-pyran derivative. This compound has orthogonal functional groups, making it a key intermediate for subsequent transformations.

Synthesis Analysis

The synthesis of this compound involves the reaction of 4-hydroxy-6-methyl-2-pyrone with arylmethylene malononitriles or arylmethylene methyl cyanoacetates. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds, and phenols in the presence or absence of a catalyst.

Molecular Structure Analysis

The structure of the products could be unambiguously deduced from their spectral properties. The primary amino group showed two IR absorption bands at 3357-3500 and 3133-3330 cm-1 and a sharp 2H-singlet at δ = 6.92-7.83 ppm in their 1 H-NMR spectra.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The reaction of 4-hydroxy-6-methyl-2-pyrone with arylmethylene malononitriles or arylmethylene methyl cyanoacetates leads to the formation of the very stable 5,6-fused bicyclic 2-amino-4H-pyran derivatives.